(4-Bromothiophen-3-yl)methanol
Overview
Description
(4-Bromothiophen-3-yl)methanol, also known as 4-BTM, is a thiophenyl-substituted bromoalkylmethanol. It is a synthetic compound, which has been studied for its potential applications in various scientific research areas. 4-BTM has been found to be a useful building block for the synthesis of a variety of compounds, including those with potential pharmacological activities. It has also been used to study the mechanisms of action of certain drugs and to investigate the biochemical and physiological effects of drugs.
Scientific Research Applications
Halogen-Dance Reactions
One application of (4-Bromothiophen-3-yl)methanol is in halogen-dance reactions. A study by Gronowitz et al. (1980) demonstrated the reaction of bromo-iodothiophenes with sodium methoxide in methanol, leading to a mixture including bromo-iodothiophenes and diiodo-bromothiophenes. This reaction showcases the versatility of this compound in generating various halogenated compounds (Gronowitz, Hallberg, & Glennow, 1980).
Synthesis of Bithiophene Derivatives
Zuo et al. (2015) reported the synthesis of 4,4′-dimethoxy-3,3′-bithiophene, starting from dibromothiophene and employing a reaction with sodium methylate/methanol. This process illustrates the use of this compound in synthesizing complex bithiophene structures, which are important in various chemical applications (Zuo, Huang, Zhang, Li, Wang, & Shen, 2015).
Asymmetric Synthesis
In the field of asymmetric synthesis, Durán-Galván and Connell (2010) utilized this compound for the efficient synthesis of [1-(Silylmethyl)allenyl]methanols from aldehydes. This application demonstrates the potential of this compound in producing compounds with high enantioselectivity, crucial in pharmaceutical synthesis (Durán-Galván & Connell, 2010).
Spectroscopic and Molecular Docking Investigations
The compound was also used by Ramesh et al. (2019) in spectroscopic and molecular docking investigations. Their study synthesized a heterocyclic derivative involving this compound, further highlighting its utility in the development of compounds with potential biological activities (Ramesh, Caroline, Muthu, Narayana, Raja, & Aayisha, 2019).
Safety and Hazards
Properties
IUPAC Name |
(4-bromothiophen-3-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrOS/c6-5-3-8-2-4(5)1-7/h2-3,7H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPKBPMYJCDNVEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CS1)Br)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90355990 |
Source
|
| Record name | (4-bromothiophen-3-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90355990 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
70260-05-8 |
Source
|
| Record name | (4-bromothiophen-3-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90355990 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (4-bromothiophen-3-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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